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Compound of Interest

Compound Name: Phenylacetyl disulfide

Cat. No.: B085340 Get Quote

An In-depth Technical Guide on Phenylacetyl Disulfide: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's molecular characteristics is fundamental. This guide provides a focused overview

of the molecular weight and formula of phenylacetyl disulfide.

Phenylacetyl Disulfide: An Overview
Phenylacetyl disulfide is an organic disulfide compound.[1] At room temperature, it exists as a

white to off-white crystalline solid and is characterized by a faint sulfurous odor.[1] The

molecule is composed of two phenylacetyl groups connected by a disulfide bridge.[1] This

compound is primarily utilized as a sulfurizing reagent, for instance, in the synthesis of

phosphorothioate oligonucleotides.

Molecular Formula and Weight
The determination of a compound's molecular formula and weight is a critical first step in any

research or development endeavor. The molecular formula specifies the number of atoms of

each element in one molecule of the substance. The molecular weight is the mass of one mole

of the compound.

Below is a summary of the key quantitative data for phenylacetyl disulfide.
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Property Value

Molecular Formula C₁₆H₁₄O₂S₂[2][3]

Molecular Weight 302.42 g/mol

The molecular weight is calculated from the molecular formula using the atomic weights of its

constituent elements: Carbon (C), Hydrogen (H), Oxygen (O), and Sulfur (S).

Carbon (C): 12.01 g/mol [4][5]

Hydrogen (H): 1.008 g/mol [6][7]

Oxygen (O): 15.999 g/mol [8][9]

Sulfur (S): 32.066 g/mol [10][11]

The calculation is as follows:

(16 × 12.01 g/mol ) + (14 × 1.008 g/mol ) + (2 × 15.999 g/mol ) + (2 × 32.066 g/mol ) = 302.42

g/mol

Logical Relationship Diagram
The following diagram illustrates the logical flow from the elemental composition to the final

molecular weight of phenylacetyl disulfide.
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Elemental Composition

Standard Atomic Weights (g/mol)

Carbon (C)
16 atoms

Molecular Formula
C₁₆H₁₄O₂S₂

Hydrogen (H)
14 atoms

Oxygen (O)
2 atoms

Sulfur (S)
2 atoms

C: 12.01

Molecular Weight Calculation
(16C) + (14H) + (2O) + (2S)

H: 1.008 O: 15.999 S: 32.066

Molecular Weight
302.42 g/mol

Click to download full resolution via product page

From Elements to Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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